Cas no 1007224-61-4 (10-Hydroxy Warfarin β-D-Glucuronide)

• Product Name: 10-Hydroxy Warfarin β-D-Glucuronide
• CAS No: 1007224-61-4
• MF: C₂₅H₂₄O₁₁
• MW: 500.451468467712
• CID: 1063163
• PubChem ID: 71749425
• Update Time: 2025-10-19

10-Hydroxy Warfarin β-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

• 10-Hydroxy Warfarin β-D-Glucuronide
• (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[1-(4-hydroxy-2-oxochromen-3-yl)-3-oxo-1-phenylbutan-2-yl]oxyoxane-2-carboxylic acid
• 1-[(4-Hydroxy-2-oxo-2H-1-benzopyran-3-yl)phenylmethyl]-2-oxopropyl beta-D-glucopyranosiduronic acid
• 10-Hydroxywarfarin beta-D-glucuronide
• 1-[(4-Hydroxy-2-oxo-2H-1-benzopyran-3-yl)phenylMethyl]-2-oxopropyl β-D-Glucopyranosiduronic Acid
• 10-HYDROXY WARFARIN BETA-D-GLUCURONIDE
• A-D-Glucuronide
• 1-(4-Hydroxy-2-oxo-2H-1-benzopyran-3-yl)-3-oxo-1-phenylbutan-2-yl beta-D-glucopyranosiduronic acid
• DTXSID50857864
• 10-Hydroxy Warfarin
• 10-Hydroxy Warfarin ?-D-Glucuronide
• 1007224-61-4

• Inchi： 1S/C25H24O11/c1-11(26)21(35-25-20(30)18(28)19(29)22(36-25)23(31)32)15(12-7-3-2-4-8-12)16-17(27)13-9-5-6-10-14(13)34-24(16)33/h2-10,15,18-22,25,27-30H,1H3,(H,31,32)/t15?,18-,19-,20+,21?,22-,25+/m0/s1
• InChI Key： LKOWDOUAWJKYCY-JLCVVVJCSA-N
• SMILES： O1[C@H](C(=O)O)[C@H]([C@@H]([C@H]([C@@H]1OC(C(C)=O)C(C1C=CC=CC=1)C1C(=O)OC2C=CC=CC=2C=1O)O)O)O

Computed Properties

• Exact Mass: 500.13200
• Monoisotopic Mass: 500.13186158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 879
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 180Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.075 g/l) (25 º C),
• PSA: 183.96000
• LogP: 0.49690

Additional information on 10-Hydroxy Warfarin β-D-Glucuronide

10-Hydroxy Warfarin β-D-Glucuronide (CAS No. 1007224-61-4): A Comprehensive Overview of Its Properties and Applications

10-Hydroxy Warfarin β-D-Glucuronide (CAS No. 1007224-61-4) is a glucuronide conjugate of the well-known anticoagulant metabolite, 10-hydroxy warfarin. This compound plays a critical role in drug metabolism studies, particularly in understanding the pharmacokinetics and detoxification pathways of warfarin and its derivatives. With the growing interest in precision medicine and personalized drug therapy, researchers are increasingly focusing on metabolites like 10-Hydroxy Warfarin β-D-Glucuronide to optimize therapeutic outcomes and minimize adverse effects.

The chemical structure of 10-Hydroxy Warfarin β-D-Glucuronide consists of a warfarin backbone modified by a glucuronic acid moiety, which enhances its water solubility and facilitates renal excretion. This modification is a classic example of Phase II metabolism, where the body conjugates foreign compounds to make them more excretable. Given the rising demand for biomarker discovery and drug safety assessment, this compound has garnered attention in clinical research and toxicology studies.

In recent years, the pharmaceutical industry has emphasized the importance of metabolite identification and quantification, especially for drugs with narrow therapeutic windows like warfarin. 10-Hydroxy Warfarin β-D-Glucuronide serves as a key analyte in LC-MS/MS assays, enabling researchers to monitor drug-drug interactions and genetic polymorphisms affecting warfarin metabolism. This aligns with the current trend of AI-driven drug development, where computational models predict metabolite behavior to accelerate R&D efficiency.

Another hot topic in the field is the role of gut microbiota in drug metabolism. Recent studies suggest that 10-Hydroxy Warfarin β-D-Glucuronide may undergo enteric recycling, where bacterial enzymes in the intestine hydrolyze the glucuronide bond, releasing the parent compound. This phenomenon has implications for oral bioavailability and dosing regimens, making it a focal point for pharmacogenomics research.

From a synthetic chemistry perspective, 10-Hydroxy Warfarin β-D-Glucuronide is often prepared via enzymatic conjugation using UDP-glucuronosyltransferase (UGT) enzymes or through chemical synthesis for analytical standards. Its stability under various storage conditions and pH levels is a subject of ongoing investigation, particularly for bioanalytical method validation in compliance with FDA and ICH guidelines.

As the scientific community delves deeper into metabolomics, 10-Hydroxy Warfarin β-D-Glucuronide continues to serve as a model compound for studying enzyme kinetics and molecular interactions. Its relevance extends to disease biomarkers, where altered glucuronidation patterns may indicate liver dysfunction or metabolic disorders. With advancements in high-throughput screening and machine learning algorithms, the potential applications of this metabolite are expanding rapidly.

In conclusion, 10-Hydroxy Warfarin β-D-Glucuronide (CAS No. 1007224-61-4) is not just a biochemical intermediate but a gateway to understanding complex drug disposition mechanisms. Its intersection with cutting-edge fields like digital health and omics technologies ensures its enduring significance in both academic research and industrial applications.